Cas no 72693-12-0 (2-Heptanone, 6-hydroxy- (7CI,9CI))

• Product name: 2-Heptanone, 6-hydroxy- (7CI,9CI)
• CAS No: 72693-12-0
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 550037
• PubChem ID: 23369213

2-Heptanone, 6-hydroxy- (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 6-hydroxy- (7CI,9CI)
• 6-hydroxyheptan-2-one
• 6-HYDROXY-2-HEPTANONE
• 72693-12-0
• SCHEMBL9082875
• DTXSID80633431

• Inchi： InChI=1S/C7H14O2/c1-6(8)4-3-5-7(2)9/h6,8H,3-5H2,1-2H3
• InChI Key： PEJCZILHONLFGW-UHFFFAOYSA-N
• SMILES： CC(CCCC(=O)C)O

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3